Cas no 77486-15-8 (5-Undecanone, 7-hydroxy-)

5-Undecanone, 7-hydroxy- structure
5-Undecanone, 7-hydroxy- structure
Product Name:5-Undecanone, 7-hydroxy-
CAS No:77486-15-8
MF:C11H22O2
MW:186.291183948517
CID:535987
PubChem ID:10943190
Update Time:2025-04-19

5-Undecanone, 7-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 5-Undecanone, 7-hydroxy-
    • 7-hydroxyundecan-5-one
    • SCHEMBL10765419
    • DTXSID30449206
    • 77486-15-8
    • Inchi: 1S/C11H22O2/c1-3-5-7-10(12)9-11(13)8-6-4-2/h10,12H,3-9H2,1-2H3
    • InChI Key: IGYHBFPKYFVVBT-UHFFFAOYSA-N
    • SMILES: OC(CC(CCCC)=O)CCCC

Computed Properties

  • Exact Mass: 186.16206
  • Monoisotopic Mass: 186.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

5-Undecanone, 7-hydroxy- Related Literature

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